N'-hydroxy-2-methoxybenzenecarboximidamide
Overview
Description
N’-hydroxy-2-methoxybenzenecarboximidamide is a chemical compound with the molecular formula C8H10N2O2 . It has a molecular weight of 166.18 . The compound is typically stored at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for N’-hydroxy-2-methoxybenzenecarboximidamide is 1S/C8H10N2O2/c1-12-7-5-3-2-4-6(7)8(9)10-11/h2-5,8H,9H2,1H3 . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
N’-hydroxy-2-methoxybenzenecarboximidamide is a solid substance . The compound’s physical form and other properties might vary depending on the conditions and the method of synthesis.Scientific Research Applications
Proteomics Research
“N’-hydroxy-2-methoxybenzenecarboximidamide” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used to study protein interactions, modifications, localization, and much more.
Antiproliferative Activity
This compound has shown significant antiproliferative activity in vitro against various cell lines . For instance, the 2-hydroxy-4-methoxy-substituted derivative with an isobutyl chain on the N atom of the benzimidazole nucleus showed pronounced antiproliferative activity against all tested cell lines in the low micromolar concentration range .
Antioxidative Activity
Several derivatives of “N’-hydroxy-2-methoxybenzenecarboximidamide” have demonstrated significant antioxidative activity . This means they can neutralize harmful free radicals in the body, which may help prevent various diseases and promote overall health.
Antibacterial Activity
Some derivatives of this compound, such as those with two hydroxy and one methoxy group on the phenyl ring, have shown strong antibacterial activity against certain strains, such as E. faecalis . This suggests potential applications in the development of new antibiotics.
Cancer Research
The compound’s antiproliferative activity suggests it could be useful in cancer research . By inhibiting the proliferation of cancer cells, it could potentially contribute to the development of new cancer treatments.
Drug Development
Given its various biological activities, “N’-hydroxy-2-methoxybenzenecarboximidamide” could be a valuable compound in drug development . Its properties could be harnessed to create new medications for a variety of conditions.
Safety and Hazards
properties
IUPAC Name |
N'-hydroxy-2-methoxybenzenecarboximidamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-12-7-5-3-2-4-6(7)8(9)10-11/h2-5,11H,1H3,(H2,9,10) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFAJEYBUPFIZNQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=NO)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1/C(=N/O)/N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90998361 |
Source
|
| Record name | N-Hydroxy-2-methoxybenzene-1-carboximidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90998361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-hydroxy-2-methoxybenzenecarboximidamide | |
CAS RN |
771-28-8 |
Source
|
| Record name | N-Hydroxy-2-methoxybenzene-1-carboximidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90998361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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